Cas no 2489625-39-8 (Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride)

• Product Name: Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride
• CAS No: 2489625-39-8
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 6795020
• PubChem ID: 156620980
• Update Time: 2025-08-05

Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride
• methyl 2-(aminomethyl)thiophene-3-carboxylate;hydrochloride
• AT10257
• 2489625-39-8
• METHYL 2-(AMINOMETHYL)THIOPHENE-3-CARBOXYLATE HCL
• MFCD32659964

• Inchi： 1S/C7H9NO2S.ClH/c1-10-7(9)5-2-3-11-6(5)4-8;/h2-3H,4,8H2,1H3;1H
• InChI Key： DVMVWBPSOSLWSJ-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(C(=O)OC)=C1CN

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride

Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride (CAS No. 2489625-39-8): A Comprehensive Overview

Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride, identified by its unique CAS number 2489625-39-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a thiophene core appended with an aminomethyl side chain and a methyl ester at the third position, has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility, making it a valuable intermediate in drug development and synthetic chemistry.

The< strong>Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride molecule exhibits a distinct structural motif that positions it as a promising candidate for various pharmacological applications. The thiophene ring, a heterocyclic structure characterized by sulfur atoms, is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its incorporation into the molecular framework of this compound suggests potential interactions with biological targets, including enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>aminomethyl functional groups in designing molecules with enhanced binding affinity and selectivity. The presence of an aminomethyl moiety in Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride opens up possibilities for further derivatization, enabling the creation of novel analogs with tailored properties. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular units are modified to optimize pharmacokinetic and pharmacodynamic profiles.

In the realm of synthetic methodologies, Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride serves as a versatile building block. The ester functionality at the third position of the thiophene ring can be readily transformed into other pharmacologically relevant groups, such as amides or carboxylic acids, through established chemical transformations. These modifications are crucial for fine-tuning the biological activity of the compound, ensuring it meets stringent requirements for efficacy and safety.

The< strong>CAS number 2489625-39-8 provides a unique identifier for this compound, facilitating its tracking in academic research, industrial applications, and regulatory submissions. This standardized classification ensures that researchers worldwide can accurately reference and utilize Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride in their studies without ambiguity. The compound's registration under this CAS number also underscores its significance in the chemical supply chain and its potential impact on future drug discovery efforts.

Current research trends indicate that thiophene derivatives continue to be extensively explored for their therapeutic potential. Studies have demonstrated that modifications to the thiophene core can influence metabolic stability, membrane permeability, and target interactions. The< strong>Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride structure aligns with these trends, offering a scaffold that can be optimized for specific biological outcomes. For instance, computational modeling and high-throughput screening techniques are being employed to identify derivatives with improved binding affinities to disease-related proteins.

The< strong>aminomethyl group in Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride also presents opportunities for covalent bonding interactions with biological targets. This feature is particularly advantageous in designing probes for biochemical assays or inhibitors that require irreversible binding to their targets. Such applications are critical in understanding enzyme mechanisms and developing targeted therapies for complex diseases.

In conclusion, Methyl 2-(aminomethyl)thiophene-3-carboxylate hydrochloride (CAS No. 2489625-39-8) represents a fascinating compound with multifaceted potential in pharmaceutical research. Its unique structural features, including the thiophene ring and< strong>aminomethyl side chain, make it a valuable intermediate for synthesizing novel bioactive molecules. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.